Cas no 2138530-49-9 (1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138530-49-9
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• CID: 5958256
• PubChem ID: 165495068
• Update Time: 2025-06-30

1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride
• EN300-1143407
• 2138530-49-9

• Inchi： 1S/C10H19ClO2S/c1-8(2)9(3,4)7-10(5-6-10)14(11,12)13/h8H,5-7H2,1-4H3
• InChI Key： YGIXJUWOSLYUDY-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)(C)C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0794287g/mol
• Monoisotopic Mass: 238.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(2,2,3-Trimethylbutyl)cyclopropane-1-sulfonyl Chloride (CAS No. 2138530-49-9)

1-(2,2,3-Trimethylbutyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138530-49-9) is a specialized sulfonyl chloride derivative with a unique molecular structure combining a cyclopropane ring and a branched alkyl chain. This compound has garnered significant attention in organic synthesis and pharmaceutical intermediates due to its reactive sulfonyl chloride group, which facilitates diverse chemical transformations. Researchers and industries are increasingly exploring its applications in catalysis, material science, and drug discovery, aligning with the growing demand for high-performance building blocks in modern chemistry.

The structural uniqueness of 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride lies in its sterically hindered design, which influences its reactivity and selectivity in reactions like nucleophilic substitutions and cross-coupling. Recent studies highlight its potential in asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing. With the rise of AI-driven molecular design, this compound has been flagged in computational searches for novel sulfonamide precursors, addressing queries like "advanced sulfonylating agents 2024" or "cyclopropane derivatives in medicinal chemistry".

From a synthetic perspective, CAS 2138530-49-9 offers advantages in step-economy and atom efficiency, critical metrics in process optimization. Its compatibility with flow chemistry systems—another trending topic—makes it relevant for industrial-scale production. Analytical techniques such as NMR and HPLC-MS confirm its high purity, a key concern for users searching for "reliable sulfonyl chloride suppliers" or "certified synthetic intermediates".

In the context of intellectual property, patents involving 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride often cite its utility in proprietary catalysts and specialty polymers. This aligns with the surge in searches for "patented chemical reagents" and "cutting-edge polymer additives". Furthermore, its stability under anhydrous conditions makes it a candidate for energy storage materials, tapping into the booming interest in next-generation battery technologies.

Environmental and regulatory aspects of CAS 2138530-49-9 are also frequently queried. While not classified as hazardous under major GHS standards, proper handling protocols are emphasized in SDS documentation, addressing common user concerns like "safe handling of sulfonyl chlorides". The compound’s low bioaccumulation potential, as predicted by QSAR models, positions it favorably in eco-friendly chemical design discussions.

Looking ahead, 1-(2,2,3-trimethylbutyl)cyclopropane-1-sulfonyl chloride is poised to play a pivotal role in emerging fields like bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its adaptability to click chemistry workflows answers trending searches such as "versatile linker molecules for bioconjugation". As custom synthesis demands grow, this compound exemplifies the intersection of molecular innovation and practical applicability.